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Compound of Interest

Compound Name: 15-Hydroxypentadecanoic acid

Cat. No.: B164413 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling

precautions for 15-hydroxypentadecanoic acid (CAS No. 4617-33-8). Adherence to these

guidelines is crucial to ensure a safe laboratory environment and minimize potential risks

associated with the handling of this chemical.

Hazard Identification and Classification
15-Hydroxypentadecanoic acid is classified under the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals.[1][2] It is categorized as causing skin irritation

(H315) and serious eye irritation (H319).[1][2]

GHS Label Elements:

Pictogram:

alt text

Signal Word: Warning[1]

Hazard Statements:

H315: Causes skin irritation.[1][2]
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H319: Causes serious eye irritation.[1][2]

Precautionary Statements:

P264: Wash skin thoroughly after handling.[1][2]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

P302+P352: IF ON SKIN: Wash with plenty of water.[1]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2]

P332+P313: If skin irritation occurs: Get medical advice/attention.

P337+P313: If eye irritation persists: Get medical advice/attention.

Quantitative Safety Data
The following table summarizes the available quantitative data regarding the safety of 15-
hydroxypentadecanoic acid.

Parameter Value Reference

Physical State Powder Solid [3]

Appearance Off-white / White [3][4]

Molecular Formula C15 H30 O3 [3]

Molecular Weight 258.4 g/mol [3]

Melting Point/Range 97 - 99 °C / 206.6 - 210.2 °F [3]

NFPA Ratings
Health: 2, Flammability: 0,

Instability: 0
[1]

HMIS Ratings Health: 2, Fire: 0, Reactivity: 0 [1]
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Experimental Protocols Referenced in Safety
Assessments
The hazard classifications for 15-hydroxypentadecanoic acid are based on standardized

experimental protocols. While specific study reports for this compound are not publicly

available, the classifications of skin and eye irritation are typically determined using

methodologies outlined by organizations such as the Organisation for Economic Co-operation

and Development (OECD).

OECD Test Guideline 404: Acute Dermal Irritation/Corrosion: This guideline is the standard

method for assessing the potential of a substance to cause skin irritation. The protocol

involves applying the test substance to the skin of an animal (typically a rabbit) and

observing for signs of erythema and edema over a set period.

OECD Test Guideline 405: Acute Eye Irritation/Corrosion: This is the benchmark test for

determining the eye irritation potential of a chemical. The substance is applied to the eye of

an animal, and the cornea, iris, and conjunctiva are evaluated for adverse effects.

Safe Handling and Storage Workflow
Proper handling and storage are paramount to minimizing exposure and ensuring safety. The

following workflow diagram illustrates the key steps for managing 15-hydroxypentadecanoic
acid in a laboratory setting.
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Receiving and Inspection
- Verify container integrity
- Check label information

Secure Storage
- Dry, cool, well-ventilated area

- Tightly closed container
- Away from bases and reducing agents

Store Appropriately

Personal Protective Equipment (PPE)
- Safety glasses with side-shields (EN166)

- Chemical-resistant gloves
- Lab coat

Don PPE Before Handling

Handling and Use
- Use in a well-ventilated area or fume hood

- Avoid dust formation and inhalation
- Avoid contact with skin and eyes

Proceed with Experiment

Spill Response
- Evacuate area

- Wear appropriate PPE
- Sweep up solid material

- Place in a suitable container for disposal

In Case of Spill

Waste Disposal
- Dispose of in accordance with local, state,

and federal regulations
- Do not allow to enter drains

Dispose of Waste

First Aid Measures
- Eye Contact: Rinse with water for 15 min
- Skin Contact: Wash with soap and water

- Inhalation: Move to fresh air
- Ingestion: Rinse mouth with water

In Case of Exposure

Contain and Dispose

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 15-hydroxypentadecanoic acid.
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Detailed Safety and Handling Precautions
Personal Protective Equipment (PPE)

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[3]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[3]

The selection of suitable gloves depends on the material and manufacturer, and the

breakthrough time of the glove material should be considered.[1]

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection is not typically required.[3] If dust is generated, a particle filter respirator may be

used.[3]

Handling
Avoid contact with skin and eyes.[3]

Do not breathe dust.[3]

Handle in accordance with good industrial hygiene and safety practices.[3]

Wash hands thoroughly after handling.[1]

Storage
Keep in a dry, cool, and well-ventilated place.[3]

Keep container tightly closed.[3]

Store away from incompatible materials such as bases and reducing agents.[3]

First Aid Measures
In the event of exposure, follow these first aid procedures and seek medical attention.
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Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes.[3] Get medical attention.[3]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes.[3] Get medical attention if irritation develops or persists.[3]

Inhalation: Remove to fresh air.[3] If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.

Ingestion: Clean mouth with water and drink plenty of water afterwards.[3] Get medical

attention if symptoms occur.[3]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required.[3]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains.[5]

Methods for Containment and Cleaning Up: Sweep up and shovel into suitable containers for

disposal.[3]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

chemical foam.[3]

Specific Hazards: No specific hazards have been identified.[1]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) with

a full facepiece operated in pressure-demand or other positive pressure mode, and full

protective gear.[3]

Disposal Considerations
Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[5] Disposal must be in accordance with federal, state, and local
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environmental control regulations.[1] Do not dispose of together with household garbage or

allow the product to reach the sewage system.[1]

Stability and Reactivity
Reactivity: No information available.

Chemical Stability: Stable under normal conditions.[3]

Conditions to Avoid: Incompatible products, excess heat.

Incompatible Materials: Bases, Reducing agents.[3]

Hazardous Decomposition Products: Carbon monoxide (CO), Carbon dioxide (CO2).[3]

This guide is intended to provide essential safety information for trained professionals. Always

refer to the specific Safety Data Sheet (SDS) provided by the supplier for the most current and

detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b164413#15-hydroxypentadecanoic-acid-
safety-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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